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Compound of Interest

Compound Name:

N,N-Diisobutyl-2-

(octyl(phenyl)phosphoryl)acetamid

e

Cat. No.: B034415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

octyl(phenyl)-N,N-diisobutylcarbamoylmethylphosphine oxide (CMPO) in the separation of

lanthanides. The information is targeted toward researchers, scientists, and professionals in

drug development who may be working with lanthanide purification and analysis.

Introduction
Octyl(phenyl)-N,N-diisobutylcarbamoylmethylphosphine oxide (CMPO) is a neutral bifunctional

organophosphorus extractant renowned for its high affinity for trivalent lanthanides and

actinides from acidic solutions. This property makes it a cornerstone of the TRUEX

(TRansUranic EXtraction) process, developed for the separation of transuranic elements from

nuclear waste streams. The principles and methodologies of the TRU-EX process are also

highly applicable to the selective separation and purification of lanthanides for various research

and pharmaceutical purposes. CMPO is typically used in conjunction with a phase modifier,

such as tri-n-butyl phosphate (TBP), and dissolved in an inert hydrocarbon diluent.

The extraction of lanthanides by CMPO is based on a solvation mechanism where the CMPO

and TBP molecules coordinate with the lanthanide ion, forming a neutral complex that is

soluble in the organic phase. The efficiency of this extraction is highly dependent on the nitric

acid concentration in the aqueous phase.
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Key Applications
Lanthanide Purification: Removal of lanthanide impurities from other metal ion solutions.

Group Separation: Separation of the lanthanide series from other elements, particularly

actinides.

Radiochemical Analysis: Isolation of lanthanide radioisotopes for analytical or diagnostic

purposes.

Data Presentation
The following tables summarize quantitative data from various studies on the application of

CMPO in lanthanide separation, providing a comparative overview of its performance under

different conditions.

Table 1: Distribution Ratios (D) of Lanthanides in a CMPO-TBP Solvent System
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Lanthanide
Aqueous
Phase

Organic Phase
Distribution
Ratio (D)

Reference

La(III) 1 M HNO₃

0.2 M CMPO +

1.4 M TBP in n-

dodecane

~10 [1]

Ce(III) 1 M HNO₃

0.2 M CMPO +

1.4 M TBP in n-

dodecane

~15 [1]

Nd(III) 1 M HNO₃

0.2 M CMPO +

1.4 M TBP in n-

dodecane

~20 [1]

Eu(III) 1 M HNO₃

0.2 M CMPO +

1.4 M TBP in n-

dodecane

~30 [1]

Gd(III) 1 M HNO₃

0.2 M CMPO +

1.4 M TBP in n-

dodecane

~25 [1]

Yb(III) 1 M HNO₃

0.2 M CMPO +

1.4 M TBP in n-

dodecane

~10 [1]

Note: Distribution ratios are approximate and can vary with experimental conditions.

Table 2: Recovery of Lanthanides using CMPO-based Extraction Chromatography

Element
Initial Aqueous
Phase

Eluent Recovery (%) Reference

Eu(III) 4 M HNO₃ 3.4 M HCl >99 [2]

Ce(III) 4 M HNO₃ 3.4 M HCl >98 [2]
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Protocol 1: Solvent Extraction of Lanthanides using a
CMPO-TBP Solvent System
This protocol describes a standard liquid-liquid extraction procedure for separating lanthanides

from an acidic aqueous solution.

Materials:

CMPO (octyl(phenyl)-N,N-diisobutylcarbamoylmethylphosphine oxide)

TBP (tri-n-butyl phosphate)

n-dodecane (or other suitable aliphatic hydrocarbon)

Nitric acid (HNO₃), concentrated and various dilutions

Lanthanide-containing aqueous feed solution

Deionized water

Separatory funnels

Mechanical shaker

pH meter

Appropriate analytical instrumentation for lanthanide concentration determination (e.g., ICP-

MS, ICP-OES)

Procedure:

Organic Phase Preparation:

Prepare the organic solvent by dissolving CMPO and TBP in n-dodecane to the desired

concentrations (e.g., 0.2 M CMPO and 1.4 M TBP).[1]

Prepare a sufficient volume for the extraction and pre-equilibration steps.
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Aqueous Phase Preparation:

Prepare an aqueous solution containing the lanthanides of interest.

Adjust the nitric acid concentration of the aqueous feed solution to the desired molarity

(e.g., 1 M HNO₃).

Pre-equilibration of the Organic Phase:

Before the first extraction, pre-equilibrate the organic phase by contacting it with a fresh

aqueous solution of the same nitric acid concentration as the feed, but without the

lanthanides.

Mix equal volumes of the organic phase and the nitric acid solution in a separatory funnel

and shake for 5-10 minutes.

Allow the phases to separate and discard the aqueous phase. This step ensures that the

organic phase is saturated with nitric acid, preventing volume changes during the actual

extraction.

Extraction:

Place a known volume of the lanthanide-containing aqueous feed and an equal volume of

the pre-equilibrated organic phase into a separatory funnel.

Shake the funnel vigorously for a predetermined time (e.g., 15-30 minutes) to ensure

equilibrium is reached.

Allow the phases to disengage completely. A clear interface should be visible.

Carefully separate the two phases. The aqueous phase is the raffinate, and the organic

phase is the loaded solvent.

Stripping (Back-Extraction):

To recover the lanthanides from the loaded organic phase, a stripping step is performed.
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Contact the loaded organic phase with a stripping solution, which is typically a dilute acid

(e.g., 0.01 M HNO₃) or a complexing agent solution.

Shake the separatory funnel with the loaded organic phase and the stripping solution for

15-30 minutes.

Allow the phases to separate and collect the aqueous strip solution containing the

recovered lanthanides.

Repeat the stripping step if necessary to achieve complete recovery.

Analysis:

Analyze the raffinate and the strip solutions to determine the concentration of lanthanides

and calculate the distribution ratios and extraction/stripping efficiencies.

Protocol 2: Lanthanide Separation using CMPO-based
Extraction Chromatography
This protocol outlines the use of a solid-phase extraction column impregnated with CMPO for

the separation of lanthanides.

Materials:

CMPO

TBP

Amberlite XAD7 resin (or similar porous polymer support)

Methanol

Nitric acid (HNO₃), various concentrations

Hydrochloric acid (HCl), various concentrations

Deionized water
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Chromatography column

Peristaltic pump

Fraction collector

Procedure:

Preparation of the CMPO-impregnated Resin:

Slurry a known amount of Amberlite XAD7 resin in methanol.[2]

Dissolve CMPO and TBP in a separate portion of methanol to create the impregnating

solution (e.g., to achieve a final loading of 37 wt% extractant on the resin).[2]

Combine the resin slurry and the impregnating solution and shake for approximately 15

minutes.[2]

Remove the methanol by evaporation at room temperature. This can be done in a fume

hood with gentle stirring.[2]

Wash the resulting CMPO-TBP loaded resin with deionized water and dry at room

temperature for several days.[2]

Column Packing:

Prepare a slurry of the dried CMPO-impregnated resin in deionized water.

Pour the slurry into the chromatography column and allow it to settle, ensuring a

homogeneously packed bed.

Wash the packed column with several column volumes of deionized water.

Column Conditioning:

Condition the column by passing a solution with the same acid concentration as the feed

solution (e.g., 4 M HNO₃) through it until the effluent has the same acid concentration.
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Sample Loading:

Dissolve the sample containing the lanthanides in the conditioning solution (e.g., 4 M

HNO₃).

Load a specific volume of the sample onto the column at a controlled flow rate.[2]

Washing:

Wash the column with a few column volumes of the conditioning solution (e.g., 4 M HNO₃)

to remove any non-retained species.

Elution:

Elute the retained lanthanides using an appropriate eluent. For example, trivalent

lanthanides can be eluted with hydrochloric acid (e.g., 3.4 M HCl).[2]

Collect the eluate in fractions using a fraction collector.

Analysis:

Analyze the collected fractions to determine the concentration of the eluted lanthanides

and to construct an elution profile.

Mandatory Visualizations
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Caption: Workflow for Solvent Extraction of Lanthanides using CMPO.
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Caption: Workflow for Extraction Chromatography of Lanthanides using CMPO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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